Cas no 1339927-68-2 (3-Hydroxy-4-nitrophenylboronic acid, pinacol ester)

• Product Name: 3-Hydroxy-4-nitrophenylboronic acid, pinacol ester
• CAS No: 1339927-68-2
• MF: C₁₂H₁₆BNO₅
• MW: 265.070143699646
• CID: 2156948
• Update Time: 2025-09-22

3-Hydroxy-4-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-nitrophenylboronic acid,pinacol ester
• 2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 3-Hydroxy-4-nitrophenylboronic acid, pinacol ester

• Inchi： 1S/C12H16BNO5/c1-11(2)12(3,4)19-13(18-11)8-5-6-9(14(16)17)10(15)7-8/h5-7,15H,1-4H3
• InChI Key： LCTYSKLEXBBODM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)O)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 352
• Topological Polar Surface Area: 84.5